Ethyl 3-(benzo[d][1,3]dioxole-5-carboxamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-(1,3-benzodioxole-5-carbonylamino)-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C19H15NO6/c1-2-23-19(22)17-16(12-5-3-4-6-13(12)26-17)20-18(21)11-7-8-14-15(9-11)25-10-24-14/h3-9H,2,10H2,1H3,(H,20,21)
• InChI Key: PXEKJZIHLYTGRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H15NO6
• Molecular Weight: 353.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of a similar compound, Ethyl benzo[d][1,3]dioxole-5-carboxylate, has been described. It contains a total of 25 bonds, including 15 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 ester (aromatic), and 2 ethers (aromatic).

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, Ethyl benzo[d][1,3]dioxole-5-carboxylate, have been described. It has a molecular weight of 194.18 g/mol, XLogP3 of 1.8, 0 hydrogen bond donors, 4 hydrogen bond acceptors, and 3 rotatable bonds.

Scientific Research Applications

Medicinal Chemistry: Anticancer Agent Development

This compound has been explored for its potential in the development of anticancer agents. The structural motif of benzo[d][1,3]dioxole is often found in bioactive molecules with anticancer properties. .

Organic Synthesis: Building Block for Heterocyclic Compounds

In organic chemistry, this compound serves as a versatile building block for the synthesis of heterocyclic compounds. .

Materials Science: Organic Semiconductor Precursors

The benzo[d][1,3]dioxole and benzofuran units within this compound are of interest in materials science, particularly in the design of organic semiconductors. .

Environmental Science: Analytical Standard for Pollutant Detection

Compounds like Ethyl 3-(benzo[d][1,3]dioxole-5-carboxamido)benzofuran-2-carboxylate can be used as analytical standards in environmental science. .

Biotechnology: Probe for Molecular Biology Studies

In biotechnology, such compounds are often used as probes in molecular biology studies. They can bind to specific proteins or DNA sequences, allowing scientists to visualize or track biological processes at the molecular level. .

Pharmacology: Pharmacokinetic Studies

Pharmacokinetic studies often utilize compounds like Ethyl 3-(benzo[d][1,3]dioxole-5-carboxamido)benzofuran-2-carboxylate to understand the absorption, distribution, metabolism, and excretion (ADME) of potential drug candidates. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body .

Mode of Action

Some compounds with similar structures have shown potent growth inhibition properties against various human cancer cell lines .

Biochemical Pathways

Indole derivatives, which share structural similarities, are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Action Environment

The synthesis of similar compounds has been reported to be influenced by various conditions such as temperature and the presence of certain reagents .